Cas no 133184-80-2 (2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline
• CAS No: 133184-80-2
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• MDL: MFCD00042162
• CID: 135574
• PubChem ID: 518751
• Update Time: 2025-11-06

2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline
• 2-(1-Pyrrolidinyl)-5-(trifluoromethyl)aniline
• 2-(pyrrolidin-1-yl)-5-(trifluoromethyl)benzenamine
• 2-pyrrolidin-1-yl-5-(trifluoromethyl)aniline
• 2-PYRROLIDIN-1-YL-5-TRIFLUOROMETHYL-PHENYLAMINE
• Benzenamine,2-(1-pyrrolidinyl)-5-(trifluoromethyl)-
• 1-[2-amino-4-(trifluoromethyl)phenyl]pyrrolidine
• 2-pyrrolidinyl-5-(trifluoromethyl)phenylamine
• 3-amino-4-(1-pyrrolidino)benzotrifluoride
• N-(2-Amino-4-trifluoromethylphenyl)pyrrolidine
• AKOS B025580
• AKOS BB-8559
• ASISCHEM Z50533
• BUTTPARK 44\09-70
• ART-CHEM-BB B025580
• TIMTEC-BB SBB009824
• 3-AMINO-4-PYRROLIDINOBENZOTRIFLUORIDE
• 3-AMINO-4-(1-PYRROLIDINO)BENZOTRIFLUORIDE 96%
• FT-0614948
• N-[2-amino-4-trifluoromethylphenyl]pyrrolidine, AldrichCPR
• AKOS000103610
• DTXSID70333817
• n-[2-amino-4-trifluoromethylphenyl]pyrrolidine
• 2-Pyrrolidin-1-yl-5-trifluoromethyl-phenylamin e
• BB 0218621
• N-[2-Amino-4-(trifluoromethyl)phenyl]pyrrolidine
• EN300-17858
• Z57050128
• BDBM626058
• SCHEMBL330331
• PS-6394
• 2-(1-Pyrrolidinyl)-5-(trifluoromethyl)aniline #
• Maybridge1_001246
• HMS545A14
• 133184-80-2
• Benzenamine, 2-(1-pyrrolidinyl)-5-(trifluoromethyl)-
• CS-0309365
• MFCD00042162
• A806576
• BBL009443
• G81332
• DB-042166
• STK141105

• MDL： MFCD00042162
• Inchi： 1S/C11H13F3N2/c12-11(13,14)8-3-4-10(9(15)7-8)16-5-1-2-6-16/h3-4,7H,1-2,5-6,15H2
• InChI Key： HPDFKXPVMXSXGE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 230.10300
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.28
• Melting Point: 33 °C
• Boiling Point: 315.4°Cat760mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.604
• PSA: 29.26000
• LogP: 3.53400
• Solubility: Not determined

2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline

Comprehensive Overview of 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline (CAS No. 133184-80-2)

2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline, with the CAS registry number 133184-80-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a pyrrolidine moiety attached to an aniline ring substituted with a trifluoromethyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antimicrobial applications.

The growing interest in 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline is driven by its potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors and receptor modulators, especially in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, critical factors for blood-brain barrier penetration—a hot topic in modern CNS drug development.

In agrochemical research, CAS No. 133184-80-2 is investigated for its utility in designing novel pesticides and herbicides. The pyrrolidine ring contributes to the compound's ability to interact with biological targets, while the trifluoromethyl group improves resistance to environmental degradation. These properties align with the industry's demand for sustainable and long-lasting crop protection solutions, a trending topic in agricultural science.

From a synthetic chemistry perspective, 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline exemplifies the strategic use of heterocyclic and fluorinated motifs. Fluorine incorporation, a key trend in medicinal chemistry, is known to enhance bioavailability and binding affinity. This compound's synthesis often involves Pd-catalyzed cross-coupling or reductive amination techniques, methods frequently searched by chemists optimizing scalable production routes.

Analytical characterization of 133184-80-2 typically employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for verifying purity and structure, especially given the compound's potential as a pharmaceutical intermediate. Quality control remains a top priority for manufacturers, as impurities can significantly impact downstream applications.

Environmental and safety profiles of 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline are also under scrutiny, reflecting broader societal concerns about chemical sustainability. While not classified as hazardous under current regulations, researchers emphasize proper handling protocols to minimize occupational exposure—a subject increasingly searched in conjunction with laboratory safety best practices.

The commercial availability of CAS 133184-80-2 through specialty chemical suppliers has expanded its accessibility to academic and industrial labs. Procurement trends show rising demand for custom synthesis and bulk quantities, driven by its versatility in multi-step synthetic pathways. Suppliers often highlight its storage stability under inert conditions, another practical consideration for end-users.

Future research directions for this compound may explore its utility in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. The intersection of fluorine chemistry and heterocyclic design in 2-(Pyrrolidin-1-yl)-5-(trifluoromethyl)aniline positions it as a compelling case study for next-generation drug discovery—a topic generating substantial discussion in recent medicinal chemistry literature.